Cas no 90390-35-5 (N-(3-chloro-5-fluorobenzyl)ethanamine)
90390-35-5 structure
Product Name:N-(3-chloro-5-fluorobenzyl)ethanamine
CAS No:90390-35-5
MF:C9H11ClFN
MW:187.641744852066
CID:1951705
PubChem ID:457618
Update Time:2025-04-21
N-(3-chloro-5-fluorobenzyl)ethanamine Chemical and Physical Properties
Names and Identifiers
-
- N-(3-chloro-5-fluorobenzyl)ethanamine
- Benzenemethanamine, 3-chloro-N-ethyl-5-fluoro-
- 90389-73-4
- DTXSID50238154
- 90390-35-5
- 3-CHLORO-N-ETHYL-5-FLUORO-BENZENEMETHANAMINE
- CHEMBL1183010
- N-[(3-chloro-5-fluoro-phenyl)methyl]ethanamine
-
- Inchi: 1S/C9H11ClFN/c1-2-12-6-7-3-8(10)5-9(11)4-7/h3-5,12H,2,6H2,1H3
- InChI Key: GUQUBIDXRKHURR-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC(=C1)CNCC)F
Computed Properties
- Exact Mass: 187.0564052Da
- Monoisotopic Mass: 187.0564052Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 12Ų
N-(3-chloro-5-fluorobenzyl)ethanamine Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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